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For Researchers, Scientists, and Drug Development Professionals

Fosigotifator (formerly ABBV-CLS-7262) is an investigational small molecule designed to
activate the eukaryotic initiation factor 2B (elF2B), a key regulator of the integrated stress
response (ISR). The ISR is a cellular signaling network implicated in a variety of diseases,
including neurodegenerative conditions. This guide provides an objective comparison of
fosigotifator with its primary competitor, DNL343, another elF2B activator, and the preclinical
tool compound ISRIB. The information is intended to support independent verification of
fosigotifator's results by presenting available data from preclinical and clinical studies.

At a Glance: Fosigotifator and Alternatives
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Feature

Fosigotifator
(ABBV-CLS-7262)

DNL343

ISRIB

Mechanism of Action

elF2B Activator

elF2B Activator

elF2B Activator

Developer

Calico Life Sciences /
AbbVie

Denali Therapeutics

University of
California, San
Francisco (UCSF)

Primary Indications

Amyotrophic Lateral
Sclerosis (ALS),
Vanishing White
Matter (VWM)
Disease

Amyotrophic Lateral
Sclerosis (ALS)

Preclinical tool for
neurodegenerative
disease research

Clinical Development
Stage (ALS)

Phase 2/3 (Failed to
meet primary

endpoint)

Phase 2/3 (Failed to
meet primary

endpoint)

N/A (Preclinical)

Clinical Development
Stage (VWM)

Phase 1b/2 (Ongoing)

N/A

N/A

Quantitative Data Comparison
Pharmacokinetics

While comprehensive head-to-head pharmacokinetic data is not publicly available, the

following table summarizes key parameters gathered from clinical trials in healthy volunteers

and patient populations.
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Fosigotifator (ABBV-CLS-

Parameter DNL343
7262)
Administration Oral Oral
) Supports once-daily dosing 38-46 hours (in healthy
Half-life

(specific values not disclosed) volunteers)[1][2]

0.66-0.92 (in healthy
CSF-to-unbound Plasma Ratio  Data not publicly available volunteers), 1.02-1.23 (in ALS
patients)[1][3][4][5]

A Phase 1 study in healthy

Asian and Western subjects

showed no meaningful Dose-dependent increases in
Key Findings differences in exposure, plasma concentrations were
suggesting dose adjustments observed.[4][5]

for Asian populations are not
needed.[2]

Efficacy Data

Both fosigotifator and DNL343 were evaluated in the HEALEY ALS Platform Trial, a multi-
regimen study designed to accelerate the development of ALS therapies.[3][6][7] Unfortunately,
both failed to meet their primary endpoint.
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Endpoint

Fosigotifator (Regimen F)

DNL343 (Regimen G)

Primary Endpoint

Not met (Change from
baseline in ALSFRS-R score
and survival)[8][9][10]

Not met (Change from
baseline in ALSFRS-R score

and survival)[11]

Key Secondary Endpoints

Not met at the primary dose.[8]
[9][10] At an exploratory high
dose, a 32% slower decline in
upper extremity and 62%
slower decline in lower
extremity muscle strength was
observed compared to
placebo.[8][10] A potential
signal for slowing respiratory
decline was also noted at the
high dose.[10]

Not met (Muscle strength and

respiratory function)[11]

Safety

Generally safe and well-
tolerated.[9]

Generally safe and well-
tolerated.[11]

Preclinical studies in mouse models of VWM have shown promise for elF2B activators.

© 2026 BenchChem. All rights reserved. 4/12

Tech Support


https://www.alzforum.org/therapeutics/fosigotifator
https://www.neurologylive.com/view/fosigotifator-fails-to-meet-end-points-in-healey-als-platform-trial
https://www.massgeneral.org/neurology/als/news/healeyamg-announces-platform-trial-update-fosigotifator
https://www.massgeneral.org/neurology/als/news/healeyamg-announces-platform-trial-update-dnl343
https://www.alzforum.org/therapeutics/fosigotifator
https://www.neurologylive.com/view/fosigotifator-fails-to-meet-end-points-in-healey-als-platform-trial
https://www.massgeneral.org/neurology/als/news/healeyamg-announces-platform-trial-update-fosigotifator
https://www.alzforum.org/therapeutics/fosigotifator
https://www.massgeneral.org/neurology/als/news/healeyamg-announces-platform-trial-update-fosigotifator
https://www.massgeneral.org/neurology/als/news/healeyamg-announces-platform-trial-update-fosigotifator
https://www.massgeneral.org/neurology/als/news/healeyamg-announces-platform-trial-update-dnl343
https://www.neurologylive.com/view/fosigotifator-fails-to-meet-end-points-in-healey-als-platform-trial
https://www.massgeneral.org/neurology/als/news/healeyamg-announces-platform-trial-update-dnl343
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136085?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Compound Animal Model Key Findings

Blunted the persistent ISR in
o the brain and spinal cord and
Fosigotifator Mouse model of VWM o
corrected coordination and

movement problems.[12][13]

Reduced CNS ISR activity and
neurodegeneration in a dose-
) dependent manner, prevented
elF2B loss-of-function mouse )
DNL343 motor dysfunction, and
model ) )
reversed elevations in plasma
neurofilament light (NfL) and

GFAP.[14][15]

Prevented all measures of
2BAct (ISRIB analog) Mouse model of VWM pathology and normalized the
transcriptome and proteome.

Signaling Pathway and Experimental Workflow
Diagrams

Integrated Stress Response (ISR) Pathway and
Mechanism of Action of elF2B Activators

Cellular stress triggers the phosphorylation of elF2a, which then inhibits elF2B, leading to a
shutdown of global protein synthesis and the induction of stress-response genes. elF2B
activators like fosigotifator and DNL343 bind to and stabilize the elF2B complex, enhancing its
activity even in the presence of phosphorylated elF2a, thereby restoring protein synthesis.
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Mechanism of elF2B activators in the ISR pathway.

Preclinical Experimental Workflow for VWM Mouse
Model

A typical preclinical study to evaluate the efficacy of an elF2B activator in a Vanishing White
Matter (VWM) mouse model would involve the following steps:

VWM Mouse Model Selection

Chronic Administration of
Fosigotifator/Alternative

Behavioral Testing Biomarker Analysis Histopathological Analysis
(e.g., Balance Beam, Gait Analysis) (e.g., ISR markers, NfL, GFAP) (Myelination, Glial Pathology)

P Data Analysis and Comparison

Click to download full resolution via product page

Workflow for preclinical evaluation in VWM mouse models.
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Experimental Protocols
elF2B Guanine Nucleotide Exchange Factor (GEF)
Activity Assay

This assay measures the ability of elF2B to exchange GDP for GTP on its substrate elF2, a
key step in translation initiation. The activity of elF2B activators can be quantified by their effect
on this exchange rate.

Objective: To determine the in vitro efficacy of elF2B activators.
Materials:

o Purified elF2B protein

» Purified elF2 protein

e Fluorescently labeled GDP (e.g., BODIPY-FL-GDP)

e Unlabeled GTP

» Assay buffer (e.g., Tris-HCI, KCI, MgClI2, DTT)

» 96-well microplate

Fluorescence plate reader
Procedure:

o Loading of elF2 with fluorescent GDP: Incubate purified elF2 with an excess of BODIPY-FL-
GDP to allow for binding.

e Removal of unbound GDP: Use a desalting column or similar method to remove unbound
fluorescent GDP.

« Initiation of the exchange reaction: In a 96-well plate, combine the BODIPY-FL-GDP-loaded
elF2 with the assay buffer.
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» Addition of elF2B and activator: Add purified elF2B and the test compound (e.qg.,
fosigotifator) at various concentrations to the wells.

o Start of exchange: Initiate the reaction by adding an excess of unlabeled GTP.

» Kinetic measurement: Immediately begin measuring the decrease in fluorescence over time
using a fluorescence plate reader. The exchange of fluorescent GDP for unlabeled GTP
results in a decrease in the fluorescence signal.

» Data analysis: Calculate the initial rate of GDP exchange for each concentration of the test
compound. Plot the rates against the compound concentration and fit the data to a suitable
dose-response curve to determine the EC50.

Vanishing White Matter (VWM) Mouse Model Behavioral
Testing

Mouse models with mutations in the Eif2b genes that recapitulate the human VWM pathology
are used to assess the in vivo efficacy of drug candidates.[16][17][18]

Objective: To evaluate the effect of elF2B activators on motor coordination and gait in a VWM
mouse model.

Apparatus:

o Balance beam apparatus

o Gait analysis system (e.g., CatWalk)
Procedures:

e Balance Beam Test:

(¢]

Mice are trained to traverse a narrow, elevated beam.

[¢]

During testing, the time taken to cross the beam and the number of foot slips are
recorded.

[¢]

Improved performance (shorter time, fewer slips) indicates better motor coordination.[16]
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e Gait Analysis (e.g., CatWalk):

o Mice walk across a glass plate, and their paw prints are recorded by a high-speed camera
from below.

o Various gait parameters, such as stride length, paw pressure, and inter-paw coordination,
are analyzed.

o Normalization of gait parameters in treated VWM mice compared to untreated controls
suggests a therapeutic effect.

HEALEY ALS Platform Trial Protocol

Objective: To evaluate the safety and efficacy of multiple investigational products for the
treatment of ALS.

Design:
o Multi-center, multi-regimen, randomized, placebo-controlled platform trial.

o A master protocol governs the overall trial conduct, with regimen-specific appendices for
each investigational product.[3]

» Participants are randomized to an active regimen or a shared placebo group.
Key Inclusion Criteria:

» Diagnosis of sporadic or familial ALS.

o Disease duration of 24 months or less.

e Slow Vital Capacity (SVC) = 50% of predicted.

Primary Endpoint:

e A composite measure of the change in the Amyotrophic Lateral Sclerosis Functional Rating
Scale-Revised (ALSFRS-R) score and survival time over a 24-week period.[6][19]

Key Secondary Endpoints:
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+ Change in respiratory function, typically measured by Slow Vital Capacity (SVC).[6]

e Change in muscle strength, often assessed using hand-held dynamometry.[6]

e Survival.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. neurology.org [neurology.org]
e 2. neurologylive.com [neurologylive.com]
¢ 3. neurologylive.com [neurologylive.com]

¢ 4. Denali Therapeutics Announces DNL343 Interim Phase 1b Data in ALS and Entry into the
HEALEY ALS Platform Trial - BioSpace [biospace.com]

e 5. Denali Therapeutics Announces DNL343 Interim Phase 1b Data in ALS and Entry into the
HEALEY ALS Platform Trial | Nasdaq [nasdag.com]

¢ 6. mndassociation.org [mndassociation.org]

e 7. The HEALEY Platform Trial: Quick Failures and New Hope for ALS - BioSpace
[biospace.com]

¢ 8. Fosigotifator | ALZFORUM [alzforum.org]
¢ 9. neurologylive.com [neurologylive.com]

¢ 10. Sean M. Healey & AMG Center Announces Update in ALS Platform Trial with
Fosigotifator [massgeneral.org]

e 11. Sean M. Healey & AMG Center Announces Topline Results in HEALEY ALS Platform
Trial with elF2B Agonist DNL343 [massgeneral.org]

e 12. calicolabs.com [calicolabs.com]

e 13. Calico Life Sciences Announces that Fosigotifator (ABBV-CLS-7262) for Vanishing White
Matter Disease has been Selected for the FDA START Pilot Program [prnewswire.com]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.mndassociation.org/research/clinical-trials/treatment-trials/healey-platform-trial
https://www.mndassociation.org/research/clinical-trials/treatment-trials/healey-platform-trial
https://www.benchchem.com/product/b15136085?utm_src=pdf-custom-synthesis#bc-rfq
https://www.neurology.org/doi/10.1212/WNL.0000000000203354
https://www.neurologylive.com/view/dnl343-falls-short-primary-end-point-phase-2-3-healey-als-platform-trial
https://www.neurologylive.com/view/dnl343-assessed-healey-als-platform-trial-following-positive-phase-1-findings
https://www.biospace.com/denali-therapeutics-announces-dnl343-interim-phase-1b-data-in-als-and-entry-into-the-healey-als-platform-trial
https://www.biospace.com/denali-therapeutics-announces-dnl343-interim-phase-1b-data-in-als-and-entry-into-the-healey-als-platform-trial
https://www.nasdaq.com/press-release/denali-therapeutics-announces-dnl343-interim-phase-1b-data-in-als-and-entry-into-the
https://www.nasdaq.com/press-release/denali-therapeutics-announces-dnl343-interim-phase-1b-data-in-als-and-entry-into-the
https://www.mndassociation.org/research/clinical-trials/treatment-trials/healey-platform-trial
https://www.biospace.com/drug-development/the-healey-platform-trial-quick-failures-and-new-hope-for-als
https://www.biospace.com/drug-development/the-healey-platform-trial-quick-failures-and-new-hope-for-als
https://www.alzforum.org/therapeutics/fosigotifator
https://www.neurologylive.com/view/fosigotifator-fails-to-meet-end-points-in-healey-als-platform-trial
https://www.massgeneral.org/neurology/als/news/healeyamg-announces-platform-trial-update-fosigotifator
https://www.massgeneral.org/neurology/als/news/healeyamg-announces-platform-trial-update-fosigotifator
https://www.massgeneral.org/neurology/als/news/healeyamg-announces-platform-trial-update-dnl343
https://www.massgeneral.org/neurology/als/news/healeyamg-announces-platform-trial-update-dnl343
https://www.calicolabs.com/press/calico-life-sciences-announces-that-fosigotifator-abbv-cls-7262-for-vanishing-white-matter-disease-has-been-selected-for-the-fda-start-pilot-program/
https://www.prnewswire.com/news-releases/calico-life-sciences-announces-that-fosigotifator-abbv-cls-7262-for-vanishing-white-matter-disease-has-been-selected-for-the-fda-start-pilot-program-302166753.html
https://www.prnewswire.com/news-releases/calico-life-sciences-announces-that-fosigotifator-abbv-cls-7262-for-vanishing-white-matter-disease-has-been-selected-for-the-fda-start-pilot-program-302166753.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136085?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e 14. DNL343 is an investigational CNS penetrant eukaryaotic initiation factor 2B activator that
prevents and reverses the effects of neurodegeneration caused by the integrated stress
response | eLife [elifesciences.org]

e 15. DNL343 is an investigational CNS penetrant eukaryotic initiation factor 2B activator that
prevents and reverses the effects of neurodegeneration caused by the integrated stress
response - PMC [pmc.ncbi.nim.nih.gov]

e 16. Vanishing White Matter (Eif2b) - Neurology CRO - InnoSer [innoserlaboratories.com]

e 17. A novel vanishing white matter disease model; toy mice | Experimental Animal Division
(RIKEN BRC) [mus.brc.riken.jp]

¢ 18. VWM mouse models through the CRO Sylics - Vanishing White Matter Consortium
[vwmconsortium.org]

¢ 19. Pridopidine in Amyotrophic Lateral Sclerosis: The HEALEY ALS Platform Trial - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Independent Verification of Fosigotifator: A Comparative
Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136085/docs#independent-verification-of-
fosigotifator-a-comparative-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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